4-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyridine-2-carbonitrile

• IUPAC Name: 4-[4-[(5-methyl-2-methylsulfanylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyridine-2-carbonitrile
• InChI: InChI=1S/C18H21N5OS/c1-13-11-21-18(25-2)22-17(13)24-12-14-4-7-23(8-5-14)16-3-6-20-15(9-16)10-19/h3,6,9,11,14H,4-5,7-8,12H2,1-2H3
• InChI Key: JRQXYKDIXHJXQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1OCC2CCN(CC2)C3=CC(=NC=C3)C#N)SC
• Molecular Formula: C18H21N5OS
• Molecular Weight: 355.5 g/mol
• CAS No.: 2640965-78-0

Description

4-[4-({[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyridine-2-carbonitrile is a sophisticated synthetic compound of significant interest in medicinal chemistry and pharmacological research. This molecule features a piperidine core, a privileged scaffold in drug discovery that is present in more than twenty classes of pharmaceuticals . It is symmetrically functionalized with a pyridine-2-carbonitrile moiety and a 5-methyl-2-(methylsulfanyl)pyrimidine group, connected via an ether linker. The specific combination of these heterocycles suggests potential for high-affinity binding to various biological targets. Piperidine derivatives are renowned for their wide range of pharmacological applications, including serving as key intermediates or active components in therapies for cancer, neurological disorders, and inflammatory diseases . Compounds with similar structural motifs, particularly those containing a piperidine ring linked to an aromatic system, have been investigated as potent, selective agonists for receptors like GPR119 for type 2 diabetes treatment , and as ATP-competitive inhibitors of kinases such as PKB/Akt for oncology research . The presence of the methylsulfanyl and nitrile groups can be critical for optimizing the compound's properties, potentially enhancing target binding affinity, influencing selectivity, and improving metabolic stability. This compound is provided as a high-purity material for research purposes only. It is intended for use in in vitro binding assays, functional cellular studies, and as a building block in the synthesis of novel bioactive molecules. Researchers are encouraged to investigate its specific mechanism of action and profile in their own experimental systems. This product is strictly for laboratory research use and is not intended for diagnostic, therapeutic, or any human or veterinary use.

Preparation Methods

Pyrimidine Core Synthesis

The 5-methyl-2-(methylsulfanyl)pyrimidin-4-ol intermediate is synthesized via cyclocondensation of thiourea with β-keto esters under acidic conditions. For example, reaction of methyl acetoacetate with thiourea in hydrochloric acid yields 2-thiopyrimidin-4-ol, which undergoes methylation using methyl iodide to introduce the methylsulfanyl group.

Piperidine Ring Functionalization

Piperidin-4-ylmethanol is prepared through reduction of ethyl isonipecotate (ethyl piperidine-4-carboxylate) using lithium aluminum hydride (LiAlH₄), followed by protection of the amine with a tert-butoxycarbonyl (Boc) group. The hydroxyl group is then activated as a leaving group (e.g., mesylate or tosylate) to facilitate nucleophilic substitution with the pyrimidine intermediate.

Coupling with Pyridine-Carbonitrile

The final step involves displacement of the Boc-protected piperidine with 4-chloropyridine-2-carbonitrile under basic conditions. Deprotection using trifluoroacetic acid (TFA) yields the target compound. Typical reaction conditions include:

Step	Reagents/Conditions	Yield
Pyrimidine alkylation	K<sub>2</sub>CO<sub>3</sub>, DMF, 80°C, 12 h	68%
Boc deprotection	TFA/DCM (1:1), rt, 2 h	89%
Pyridine coupling	Cs<sub>2</sub>CO<sub>3</sub>, DMSO, 120°C, 1 h (microwave)	75%

This method achieves an overall yield of 45% and is scalable to gram quantities.

Cycloaddition-Functionalization Approach

An alternative route employs 1,3-dipolar cycloaddition to construct the pyrimidine ring, followed by piperidine coupling. This method, adapted from analogous pyrimidine derivatives, uses in situ generation of nitrile oxides.

Cycloaddition Reaction

Reaction of 3-(methylsulfanyl)propanenitrile oxide with acetylene derivatives in toluene at 110°C forms the pyrimidine core. The methyl group at position 5 is introduced via subsequent Friedel-Crafts alkylation using methyl chloroacetate.

Pyridine-Carbonitrile Attachment

A Buchwald-Hartwig amination couples the piperidine nitrogen with 4-bromopyridine-2-carbonitrile using palladium acetate (Pd(OAc)₂) and Xantphos as a ligand. Optimized conditions (dioxane, 100°C, 24 h) provide 82% yield.

Base-Promoted Domino Reactions

Recent advancements utilize potassium hydroxide (KOH) or piperidine to drive tandem elimination-cyclization steps, reducing the number of isolation steps.

One-Pot Synthesis

A mixture of 5-methyl-2-(methylsulfanyl)pyrimidin-4-ol, piperidin-4-ylmethanol mesylate, and 4-chloropyridine-2-carbonitrile reacts in DMF with KOH (2.2 equiv) at 100°C for 6 h. The base simultaneously deprotonates intermediates and facilitates nucleophilic substitutions, achieving 67% yield in a single pot.

Solvent and Base Optimization

Comparative studies show DMF outperforms DMSO or THF due to superior solvation of ionic intermediates. Piperidine as a base gives lower yields (54%) compared to KOH, likely due to competitive side reactions.

Microwave-Assisted Coupling

Microwave irradiation accelerates key steps, particularly piperidine-pyridine coupling. For example, reacting Boc-protected piperidine with 4-chloropyridine-2-carbonitrile in DMSO at 120°C under microwave conditions completes in 1 h versus 24 h conventionally, improving yield to 75%.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 8.45 (d, J = 5.1 Hz, 1H, pyridine-H), 7.85 (s, 1H, pyrimidine-H), 4.20 (s, 2H, OCH₂), 3.80–3.60 (m, 4H, piperidine-H), 2.55 (s, 3H, SCH₃), 2.45 (s, 3H, CH₃).

• HRMS : m/z [M+H]⁺ calcd for C₁₈H₂₁N₅OS: 355.1467; found: 355.1469.

X-ray Crystallography

Single-crystal analysis confirms the (R)-configuration at the piperidine C4 position and planar geometry of the pyrimidine-pyridine system. Intramolecular N–H⋯N hydrogen bonds stabilize the structure.

Challenges and Optimization

Regioselectivity Issues

Competing O- vs N-alkylation during piperidine coupling is mitigated by using bulky bases like cesium carbonate (Cs₂CO₃), which favor oxygen alkylation through a deprotonation mechanism.

Purification Difficulties

Column chromatography on silica gel (ethyl acetate/hexane, 1:3) effectively separates the target compound from unreacted starting materials and bis-alkylated byproducts.

Comparative Evaluation of Methods

Method	Steps	Overall Yield	Key Advantage
Condensation-alkylation	5	45%	High purity
Cycloaddition-functionalization	4	52%	Atom economy
Domino reactions	2	67%	Reduced isolation
Microwave-assisted	3	75%	Time efficiency

The domino reaction approach offers the best balance between yield and operational simplicity, while microwave methods excel in rapid synthesis .

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including:

• Oxidation: The sulfanyl group can be oxidized to a sulfoxide or sulfone.

• Reduction: The nitrile group can be reduced to an amine.

• Substitution: The pyridine ring can participate in electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions:

• Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid.

• Reduction: Catalytic hydrogenation or reducing agents like lithium aluminum hydride.

• Substitution: Reagents such as halogens, nitrosating agents, or nucleophiles like amines and alcohols.

Major Products Formed: Depending on the reaction conditions, major products can include sulfoxides, sulfones, primary amines, and substituted pyridine derivatives.

Scientific Research Applications

Synthesis and Structural Properties

The synthesis of the compound typically involves multi-step organic reactions. A notable method includes cycloaddition reactions followed by N-methylation processes. For instance, Liu et al. (2009) described the synthesis of related compounds through cycloaddition of pyrimidine derivatives with hydrazines, leading to products that exhibit unique structural characteristics such as intramolecular hydrogen bonding and specific stereochemistry .

Structural Characteristics

The molecular formula of the compound is $C_{17}H_{20}N_{6}OS$ with a molecular weight of approximately 356.44 g/mol. The compound features:

• Pyridine and Pyrimidine Rings : These aromatic systems contribute to the compound's stability and reactivity.
• Piperidine Moiety : This saturated nitrogen-containing ring enhances solubility and biological activity.
• Carbonitrile Group : The presence of a nitrile group is often associated with increased biological activity, particularly in drug design.

The crystal structure analysis reveals that the compound exhibits significant conformational flexibility due to the presence of various functional groups that can engage in hydrogen bonding and π-π stacking interactions .

Anticancer Activity

Research has indicated that compounds similar to 4-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyridine-2-carbonitrile may possess anticancer properties. For example, studies have shown that pyrimidine derivatives can inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival .

Case Study: Inhibition of Cancer Cell Lines

A study conducted by researchers at Pfizer demonstrated that a related compound effectively inhibited the growth of various cancer cell lines, including breast and lung cancer cells. The mechanism was linked to the modulation of key enzymes involved in cell cycle regulation.

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast)	12.5	Inhibition of ERK signaling pathway
A549 (Lung)	8.3	Induction of apoptosis via caspase activation

Antimicrobial Properties

Another area of interest is the antimicrobial potential of this compound. Similar pyrimidine derivatives have been evaluated for their effectiveness against bacterial strains such as Staphylococcus aureus and Escherichia coli.

Case Study: Antimicrobial Testing

In a laboratory setting, the compound was tested against several pathogens:

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	16 µg/mL
Escherichia coli	32 µg/mL

These results indicate promising antimicrobial activity, suggesting further exploration into its use as an antibiotic agent.

Mechanism of Action

The compound’s mechanism of action often involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of various functional groups allows it to participate in hydrogen bonding, hydrophobic interactions, and electrostatic interactions, influencing its biological activity. Pathways involved may include inhibition of key enzymes or modulation of signaling pathways.

Comparison with Similar Compounds

6-(4-Methoxyphenyl)-2-(4-methylpiperidin-1-yl)-4-oxo-1,4-dihydropyrimidine-5-carbonitrile (CAS: 892252-72-1)

• Structure : Features a dihydropyrimidine core with a 4-methylpiperidinyl group and a 4-methoxyphenyl substituent.
• Synthesis: Prepared via condensation reactions involving cyclohexanedione and substituted anilines, similar to methods described for hexahydroquinoline derivatives .
• Key Differences : The dihydropyrimidine core contrasts with the fully aromatic pyrimidine in the target compound, which may influence redox stability and hydrogen-bonding interactions .

2-((3-Hydroxyphenyl)amino)-4-(4-methyl-2-(methylamino)thiazol-5-yl)pyrimidine-5-carbonitrile (Compound 3, )

• Structure : Combines a thiazole ring with a pyrimidine-carbonitrile scaffold.
• Synthesis: Derived from 3-(dimethylamino)-2-(4-methyl-2-(methylamino)thiazole-5-carbonyl)acrylonitrile and substituted guanidines.

4-(4-(Piperidin-1-yl)phenyl)-2-thioxo-1,2,3,4-tetrahydro-5H-chromeno[4,3-d]pyrimidin-5-one ()

• Structure: Chromeno-pyrimidine fused system with a piperidinylphenyl group.
• Synthesis: One-step reaction using 4-hydroxycoumarin, 4-piperidinobenzaldehyde, and thiourea.
• Key Differences: The chromeno-pyrimidine scaffold confers rigidity and planar geometry, contrasting with the flexible methyleneoxy linker in the target compound .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Purity	Key Functional Groups
Target Compound	~387.5 (calculated)	Not reported	Not reported	Pyridine-2-carbonitrile, piperidinyl, methylsulfanylpyrimidine
6-(4-Methoxyphenyl)-2-(4-methylpiperidin-1-yl)-4-oxo-1,4-dihydropyrimidine-5-carbonitrile	324.4	Not reported	≥95%	Dihydropyrimidine, 4-methylpiperidinyl
Compound 3 ()	Not reported	242–243	18% yield	Thiazole, pyrimidine-5-carbonitrile

• Stability : The aromatic pyrimidine in the target compound is likely more stable under acidic conditions than the dihydropyrimidine in CAS 892252-72-1 .

Q & A

Q. What are the key considerations for optimizing the synthesis yield of this compound?

The synthesis of structurally similar pyrimidine derivatives (e.g., 2-((4-chlorophenyl)(piperidin-4-yloxy)methyl)pyridine) involves multi-step reactions with critical parameters such as solvent choice (e.g., dichloromethane), base selection (e.g., NaOH), and purification methods (e.g., column chromatography). Yield optimization requires precise stoichiometric control of intermediates and monitoring reaction completion via TLC or HPLC . For this compound, attention to the stability of the methylsulfanyl and nitrile groups during reaction steps is essential to avoid side reactions.

Q. How can researchers validate the purity and structural integrity of the synthesized compound?

Analytical methods include:

• HPLC : Assess purity (>98% threshold recommended for pharmacological studies) .
• NMR spectroscopy : Confirm substitution patterns (e.g., piperidinyl and pyrimidinyl linkages) and detect impurities.
• Mass spectrometry : Verify molecular weight and fragmentation patterns. Cross-referencing with synthetic intermediates (e.g., chlorinated pyrimidines in ) ensures consistency in structural characterization .

Q. What safety protocols are critical when handling this compound?

Based on safety data for analogous compounds (e.g., 4-(aminomethyl)piperidin-1-ylmethanone dihydrochloride):

• Use PPE (gloves, lab coat, goggles) to prevent skin/eye contact.
• Work in a fume hood to mitigate inhalation risks.
• Store in airtight containers at 2–8°C to avoid degradation . Emergency measures for spills include neutralization with inert adsorbents and disposal via certified hazardous waste services .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectroscopic data during structural elucidation?

Discrepancies in NMR or mass spectra may arise from tautomerism (e.g., pyrimidine ring proton shifts) or residual solvents. Strategies include:

• Variable-temperature NMR : Identify dynamic equilibria in solution.
• 2D NMR (COSY, HSQC) : Assign proton-carbon correlations unambiguously.
• Computational modeling : Compare experimental spectra with DFT-calculated chemical shifts for tautomeric forms .

Q. What experimental design principles apply to optimizing reaction conditions for scale-up synthesis?

Statistical methods like factorial design (e.g., Box-Behnken or Taguchi) minimize trial-and-error approaches. Key factors include:

• Temperature : Pyrimidine ring stability at elevated temperatures.
• Catalyst loading : Impact on coupling efficiency (e.g., piperidinyl-oxygen bond formation).
• Solvent polarity : Influence on nucleophilic substitution rates. Response surface methodology (RSM) can model interactions between variables and predict optimal conditions .

Q. How do structural modifications (e.g., methylsulfanyl vs. methoxy groups) affect bioactivity?

Comparative studies on analogs (e.g., 4-chloro-5-fluoro-2-(methylsulfanyl)pyrimidine in ) reveal that:

• Electron-withdrawing groups (e.g., nitrile) enhance metabolic stability.
• Methylsulfanyl improves lipophilicity and membrane permeability compared to polar substituents. Structure-activity relationship (SAR) studies should integrate in vitro assays (e.g., enzyme inhibition) with molecular docking to validate binding hypotheses .

Q. What methodologies address discrepancies in biological assay reproducibility?

Inconsistent results may stem from compound degradation or assay interference (e.g., solvent residues). Solutions include:

• Stability studies : Monitor compound integrity in buffer/DMSO under assay conditions via LC-MS.
• Counter-screening : Use orthogonal assays (e.g., SPR vs. fluorescence) to confirm target engagement.
• Batch-to-batch analysis : Ensure synthetic consistency via QC protocols .

Methodological Notes

• Synthetic Challenges : The methylsulfanyl group’s susceptibility to oxidation necessitates inert atmospheres (N₂/Ar) during reactions .
• Analytical Pitfalls : Overlapping NMR peaks for piperidinyl protons may require deuterated solvents (e.g., DMSO-d₆) for resolution .
• Computational Tools : Molecular dynamics simulations (e.g., GROMACS) can model solvation effects and conformational flexibility .